Cas no 2138655-67-9 (rac-(1R,6S)-2-oxabicyclo4.2.0octan-7-amine)

• Product Name: rac-(1R,6S)-2-oxabicyclo4.2.0octan-7-amine
• CAS No: 2138655-67-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6110584
• PubChem ID: 136589254
• Update Time: 2025-11-05

rac-(1R,6S)-2-oxabicyclo4.2.0octan-7-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S)-2-oxabicyclo4.2.0octan-7-amine
• 2-Oxabicyclo[4.2.0]octan-7-amine, (1R,6S)-rel-
• rac-(1R,6S)-2-oxabicyclo[4.2.0]octan-7-amine
• EN300-1695889
• 2138655-67-9

• Inchi： 1S/C7H13NO/c8-6-4-7-5(6)2-1-3-9-7/h5-7H,1-4,8H2/t5-,6?,7+/m0/s1
• InChI Key： VYQRMUFYXHFYSF-REJBHVJUSA-N
• SMILES： [C@]12([H])[C@]([H])(C(N)C1)CCCO2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 199.3±33.0 °C(Predicted)
• pka: 9.52±0.20(Predicted)

Additional information on rac-(1R,6S)-2-oxabicyclo4.2.0octan-7-amine

Compound CAS No. 2138655-67-9: rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine

The compound with CAS number 2138655-67-9, commonly referred to as rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine, is a unique bicyclic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and versatile reactivity. The molecule features a bicyclo[4.2.0] framework with an oxygen atom at the 2-position and an amine group at the 7-position, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine in drug discovery and development. Its rigid bicyclic structure provides an excellent platform for designing bioactive molecules with specific stereochemical properties. Researchers have explored its potential as a precursor for synthesizing complex natural products and bioactive compounds, leveraging its unique stereochemistry and functional groups.

The synthesis of rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine involves a multi-step process that typically begins with the preparation of the corresponding bicyclic ketone intermediate. This intermediate undergoes a reduction step to introduce the amine functionality at the 7-position while maintaining the stereochemistry of the molecule. The use of chiral catalysts and enantioselective reactions has been reported in recent literature to enhance the efficiency and selectivity of this synthesis pathway.

In terms of applications, rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine has shown promise in the field of medicinal chemistry as a chiral auxiliary or as a component in asymmetric catalysis reactions. Its ability to induce specific stereochemical outcomes in complex molecules makes it a valuable tool for researchers working on enantioselective synthesis.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic and steric properties of rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine at the molecular level. These studies provide insights into its reactivity and selectivity in various chemical transformations, aiding in the design of more efficient synthetic routes.

In conclusion, rac-(1R,6S)-2-Oxabicyclo[4.2.0]octan-7-Amine is a versatile compound with significant potential in organic synthesis and drug discovery due to its unique structure and stereochemical properties.